Cas no 1396964-31-0 (Alanine, N-(3-methylbutyl)-)

• Product Name: Alanine, N-(3-methylbutyl)-
• CAS No: 1396964-31-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5150359
• PubChem ID: 16769163
• Update Time: 2025-08-05

Alanine, N-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Alanine, N-(3-methylbutyl)-

• Inchi： 1S/C8H17NO2/c1-6(2)4-5-9-7(3)8(10)11/h6-7,9H,4-5H2,1-3H3,(H,10,11)/t7-/m0/s1
• InChI Key： CTQVAKLHSROWRN-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](C)NCCC(C)C

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Alanine, N-(3-methylbutyl)-

N-(3-Methylbutyl)alanine: A Comprehensive Overview

N-(3-Methylbutyl)alanine, also known by its CAS number 1396964-31-0, is a fascinating compound that has garnered significant attention in the fields of chemistry and biochemistry. This amino acid derivative is characterized by its unique structure, which includes an alanine backbone substituted with a 3-methylbutyl group at the nitrogen atom. This substitution imparts distinct chemical and biological properties, making it a subject of interest for researchers and industry professionals alike.

The molecular formula of N-(3-Methylbutyl)alanine is C8H17NO2, and its molecular weight is approximately 157.24 g/mol. The compound exists as a white crystalline powder and is soluble in water and various organic solvents. Its physical properties, such as melting point and boiling point, have been extensively studied to understand its behavior under different conditions.

One of the most intriguing aspects of N-(3-Methylbutyl)alanine is its role in biochemical processes. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, including peptides and proteins with specific functional groups. The substitution at the nitrogen atom allows for enhanced stability and bioavailability, making it a valuable component in drug design and development.

In terms of synthesis, N-(3-Methylbutyl)alanine can be prepared through various methods, including alkylation of alanine derivatives or direct synthesis from amino acids using appropriate reagents. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical and biotechnological applications.

The application of N-(3-Methylbutyl)alanine extends beyond the laboratory setting. It has found use in the food industry as a flavor enhancer due to its ability to modulate taste perception. Additionally, it has been explored as a potential ingredient in cosmetics, where its unique properties contribute to skin protection and rejuvenation.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of N-(3-Methylbutyl)alanine. Molecular docking studies have revealed its ability to bind to specific receptors with high affinity, suggesting its potential role in treating various diseases, including neurodegenerative disorders and inflammatory conditions.

In conclusion, N-(3-Methylbutyl)alanine (CAS No: 1396964-31-0) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and bioactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery, food science, and cosmetics development.